Methyl 2-chloro-5-methylbenzoate
Cat. No. B1456644
M. Wt: 184.62 g/mol
InChI Key: DLULLCMISBPNTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07618968B2
Procedure details
To a suspension of 2-chloro-5-methyl-benzoic acid (3.0 g, 17.6 mmol) in dichloromethane (50 ml) was added a solution of oxalyl chloride in dichloromethane (2 M, 10 ml, 20 mmol) followed by N,N-dimethylformamide (5 drops). After stirring for 1 hour, methanol (20 ml) was added. After stirring for 3 hours, the mixture was concentrated under reduced pressure. The residue was partitioned between ethyl acetate (200 ml) and saturated aqueous potassium carbonate solution (100 ml). The organic layer was concentrated under reduced pressure to provide methyl 2-chloro-5-methyl-benzoate (3.2 g, 100% yield).
Yield
100%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([CH3:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[C:12](Cl)(=O)C(Cl)=O.CO>ClCCl.CN(C)C=O>[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([CH3:11])=[CH:7][C:3]=1[C:4]([O:6][CH3:12])=[O:5]
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Inputs
Step One
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)C
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CO
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After stirring for 3 hours
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Duration
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3 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was partitioned between ethyl acetate (200 ml) and saturated aqueous potassium carbonate solution (100 ml)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The organic layer was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)OC)C=C(C=C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 3.2 g | |
| YIELD: PERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
